Cas no 62718-62-1 (2-Propenoic acid, 3-(4-butylphenyl)-, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-butylphenyl)-, (E)-
• CAS No: 62718-62-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 434226
• PubChem ID: 12253179
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-butylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-butylphenyl)-, (E)-
• SCHEMBL1206901
• (2E)-3-(4-BUTYLPHENYL)PROP-2-ENOIC ACID
• 1209-20-7
• 3-(4-Butylphenyl)acrylic acid
• (E)-3-(4-BUTYLPHENYL)ACRYLIC ACID
• 62718-62-1
• p-n-butylcinnamic acid
• 3-(4-Butylphenyl)acrylicacid
• 2-Propenoic acid, 3-(4-butylphenyl)-

• Inchi： 1S/C13H16O2/c1-2-3-4-11-5-7-12(8-6-11)9-10-13(14)15/h5-10H,2-4H2,1H3,(H,14,15)/b10-9+
• InChI Key： PVGUERHYXQFQEE-MDZDMXLPSA-N
• SMILES： OC(/C=C/C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3